Cas no 152683-20-0 (2-Phenyl-butyric acid 2,5-dioxo-pyrrolidin-1-yl ester)

• Product Name: 2-Phenyl-butyric acid 2,5-dioxo-pyrrolidin-1-yl ester
• CAS No: 152683-20-0
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 5161172
• Update Time: 2025-06-20

2-Phenyl-butyric acid 2,5-dioxo-pyrrolidin-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-butyric acid 2,5-dioxo-pyrrolidin-1-yl ester
• Benzeneacetic acid, α-ethyl-, 2,5-dioxo-1-pyrrolidinyl ester

• Inchi： 1S/C14H15NO4/c1-2-11(10-6-4-3-5-7-10)14(18)19-15-12(16)8-9-13(15)17/h3-7,11H,2,8-9H2,1H3
• InChI Key： DAWNOLJBQYLUKR-UHFFFAOYSA-N
• SMILES： C(ON1C(=O)CCC1=O)(=O)C(C1=CC=CC=C1)CC

Additional information on 2-Phenyl-butyric acid 2,5-dioxo-pyrrolidin-1-yl ester

Introduction to 2-Phenyl-butyric acid 2,5-dioxo-pyrrolidin-1-yl ester (CAS No. 152683-20-0)

2-Phenyl-butyric acid 2,5-dioxo-pyrrolidin-1-yl ester, with the CAS number 152683-20-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes both aromatic and heterocyclic components. The presence of a phenyl group and a dioxo-pyrrolidin-1-yl moiety imparts unique chemical properties that make it a promising candidate for various biochemical applications.

The structural composition of 2-Phenyl-butyric acid 2,5-dioxo-pyrrolidin-1-yl ester suggests potential biological activity, particularly in modulating enzymatic pathways and interacting with biological targets. The dioxo-pyrrolidin-1-yl group is particularly noteworthy, as it is often associated with compounds that exhibit pharmacological effects. This moiety can participate in hydrogen bonding and other non-covalent interactions, which are crucial for binding to biological receptors and enzymes.

In recent years, there has been a growing interest in the development of novel molecules that can interact with biological systems in a targeted manner. 2-Phenyl-butyric acid 2,5-dioxo-pyrrolidin-1-yl ester fits into this category, as its structural features suggest potential utility in drug discovery and development. Specifically, the compound may serve as a scaffold for designing new therapeutic agents that can address various diseases by modulating specific biological pathways.

One of the most compelling aspects of this compound is its potential role in the development of treatments for neurological disorders. The phenyl group is known to be present in many neuroactive compounds, and the dioxo-pyrrolidin-1-yl moiety may enhance its ability to cross the blood-brain barrier. This combination of structural features makes it an attractive candidate for further investigation in the context of central nervous system (CNS) disorders.

Recent studies have begun to explore the pharmacological properties of derivatives of 2-Phenyl-butyric acid 2,5-dioxo-pyrrolidin-1-yl ester. These studies have revealed that modifications to the dioxo-pyrrolidin-1-yl group can significantly alter the biological activity of the molecule. For instance, certain derivatives have shown promise in preclinical models as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to fine-tune the structure of this compound allows researchers to optimize its pharmacokinetic and pharmacodynamic properties.

The synthesis of 2-Phenyl-butyric acid 2,5-dioxo-pyrrolidin-1-yl ester is another area of active research. The process involves multiple steps, including condensation reactions and cyclization processes, which are designed to construct the complex heterocyclic framework. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in further biochemical studies.

From a chemical perspective, 2-Phenyl-butyric acid 2,5-dioxo-pyrrolidin-1-yl ester represents an interesting case study in molecular design. Its unique combination of functional groups allows it to interact with a wide range of biological targets. This versatility makes it a valuable tool for researchers who are seeking to develop new therapeutic strategies.

The potential applications of this compound extend beyond neurological disorders. For example, its structural features may make it useful in developing treatments for metabolic diseases or inflammatory conditions. The phenyl group can serve as a recognition element for binding to specific receptors, while the dioxo-pyrrolidin-1-yl moiety can modulate downstream signaling pathways.

In conclusion, 2-Phenyl-butyric acid 2,5-dioxo-pyrrolidin-1-yl ester (CAS No. 152683-20-0) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reported biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this molecule, it is likely that we will see increasingly sophisticated derivatives being developed for treating a variety of diseases.